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Compound of Interest

Compound Name: 1-Bromodecane-d5

Cat. No.: B15556655

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for 1-Bromodecane-d5, a

deuterated analog of 1-Bromodecane. The information presented is crucial for the safe

handling, storage, and use of this compound in a laboratory setting. The data has been

compiled from various safety data sheets (SDS) and chemical databases.

Note: Specific safety data for 1-Bromodecane-d5 is not readily available. The following

information is based on the safety data for the non-deuterated form, 1-Bromodecane (CAS No.

112-29-8), as the toxicological and chemical properties are expected to be very similar.

Core Safety Information
1-Bromodecane is a combustible liquid that can cause skin and eye irritation.[1][2] It may also

cause irritation to the respiratory and digestive tracts.[1] Inhalation of vapors may be harmful.[3]

[4] It is classified as hazardous by the 2012 OSHA Hazard Communication Standard.[4]

Hazard Identification and Classification
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The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

the following classification for 1-Bromodecane:

Skin Irritation: Category 2[2][4]

Serious Eye Irritation: Category 2[2][4]

Acute Inhalation Toxicity - Vapors: Category 4[4]

Specific target organ toxicity (single exposure) [Respiratory system]: Category 3[4]

Hazardous to the aquatic environment, acute hazard: Category 1[2]

Signal Word: Warning[2][4]

Hazard Statements:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H332: Harmful if inhaled.[3]

H335: May cause respiratory irritation.

H400: Very toxic to aquatic life.[2][5]

Quantitative Data Summary
The following tables summarize the key quantitative data for 1-Bromodecane.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₁₀H₂₁Br [2]

Molecular Weight 221.18 g/mol [2]

Appearance Colorless to light yellow liquid [2]

Boiling Point 238 °C (460.4 °F)

Melting Point -30 °C (-22 °F)

Flash Point 94 °C (201.2 °F) - closed cup [1]

Density 1.07 g/cm³ at 20 °C (68 °F)

Vapor Pressure 0.04 mmHg [2]

Water Solubility Insoluble [6]

Table 2: Toxicological Data
Test Species Route Value Source

LC50 Mouse Inhalation 4200 mg/m³/2H [1][2][3]

LD50 Rat Oral > 2000 mg/kg

LD50 Mouse Intraperitoneal 4070 mg/kg [7]

Table 3: Fire and Reactivity Data
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Parameter Information Source

Flammability Combustible liquid

Suitable Extinguishing Media

Water spray, alcohol-resistant

foam, dry chemical, carbon

dioxide

[1][5]

Hazardous Combustion

Products

Carbon monoxide, carbon

dioxide, hydrogen bromide
[1]

Incompatible Materials
Strong oxidizing agents, strong

bases
[1]

Chemical Stability
Stable under normal

temperatures and pressures
[1]

Experimental Protocols
Detailed experimental protocols for the toxicological studies cited are not available in the

provided safety data sheets. The LC50 and LD50 values are standardized tests, and the

methodologies can be found in relevant toxicology guidelines, such as those from the

Organisation for Economic Co-operation and Development (OECD).

Visualized Safety Information
To aid in the understanding of key safety procedures and concepts, the following diagrams

have been generated.
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Caption: Workflow for Hazard Identification, Risk Assessment, and Control.

Recommended PPE

Personal Protective Equipment (PPE) for 1-Bromodecane

Eye Protection
(Safety goggles with side-shields)

Skin Protection
(Impervious clothing, protective gloves)

Respiratory Protection
(Full-face respirator if exposure limits are exceeded)

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment (PPE).

First Aid Procedures

Exposure to 1-Bromodecane

Inhalation:
Move to fresh air. If not breathing, give artificial respiration. Get medical aid.

If inhaled

Skin Contact:
Flush skin with plenty of water for at least 15 minutes. Remove contaminated clothing. Get medical aid.

If on skin

Eye Contact:
Flush eyes with plenty of water for at least 15 minutes. Get medical aid immediately.

If in eyes

Ingestion:
Do NOT induce vomiting. If conscious, give 2-4 cupfuls of milk or water. Get medical aid immediately.

If swallowed

Click to download full resolution via product page

Caption: First Aid Measures for Exposure to 1-Bromodecane.
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Handling and Storage
Handling:

Wash thoroughly after handling.[1]

Use with adequate ventilation.[1]

Avoid contact with eyes, skin, and clothing.[1]

Keep the container tightly closed.[1]

Avoid ingestion and inhalation.[1]

Wear suitable protective clothing and gloves.[8]

Storage:

Store in a tightly closed container.[1][8]

Store in a cool, dry, well-ventilated area away from incompatible substances.[1][8]

Store away from strong oxidizing agents and strong bases.[1]

Accidental Release Measures
Absorb the spill with inert material (e.g., vermiculite, sand, or earth) and place it in a suitable

container for disposal.[1]

Provide ventilation.

Avoid breathing vapors, mist, or gas.[8]

Use personal protective equipment.[8]

Prevent further leakage or spillage if safe to do so.

Do not let the product enter drains.[5]
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Disposal Considerations
Dispose of this material and its container as hazardous waste.

Disposal must be in accordance with federal, state, and local regulations.

Do not empty into drains.[9]

This technical guide is intended to provide essential safety information for 1-Bromodecane-d5.

It is imperative that all users of this chemical read and understand the full Safety Data Sheet

before use and adhere to all recommended safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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